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Compound of Interest

Compound Name: Puliginurad

Cat. No.: B12395353 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like puliginurad is a critical component of laboratory safety and

environmental responsibility. While specific, validated disposal protocols for puliginurad are

not readily available in the public domain, this guide provides a comprehensive framework for

its safe handling and disposal based on its known chemical properties and general principles of

laboratory waste management.

Puliginurad is a potent inhibitor of the urate transporter (URAT1) protein, investigated for its

potential in treating hyperuricemia and gout.[1][2][3][4][5][6] As with any novel chemical entity, a

cautious and informed approach to its disposal is paramount to ensure the safety of personnel

and the environment.

Chemical and Physical Properties of Puliginurad
A clear understanding of a compound's properties is foundational to its safe handling and

disposal. Below is a summary of the available data for puliginurad.
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Property Value Source

Chemical Formula C₁₉H₁₆N₂O₂S [1]

Molecular Weight 336.41 g/mol [1]

CAS Number 2013582-27-7 [1]

Appearance Powder [1]

Storage (Powder) 2 years at -20°C [1]

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C
[1]

Recommended Disposal Procedures for Puliginurad
In the absence of specific guidance from the manufacturer or regulatory bodies, the following

step-by-step operational plan should be implemented for the disposal of puliginurad and its

associated waste.

Step 1: Waste Segregation and Collection

Solid Waste: Collect un-dispensed puliginurad powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and any contaminated lab supplies (e.g.,

weigh boats, spatulas) in a designated, clearly labeled hazardous waste container. The

container should be sealed to prevent airborne exposure.

Liquid Waste: Solutions containing puliginurad, including unused experimental solutions

and contaminated solvents, should be collected in a separate, compatible, and clearly

labeled hazardous liquid waste container. Due to its solubility in DMSO, ensure the waste

container is appropriate for organic solvents.[2][7]

Sharps Waste: Any needles, syringes, or other sharps contaminated with puliginurad must

be disposed of in a designated sharps container.

Step 2: Consultation and Waste Characterization
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Consult with your institution's Environmental Health and Safety (EHS) department. They are

the primary resource for guidance on institutional and local regulations for chemical waste

disposal.

Provide the EHS department with the Safety Data Sheet (SDS) for puliginurad, if available

from the supplier, and any other relevant information on its chemical properties and the

nature of the waste generated. While a comprehensive, publicly available SDS with disposal

information is not currently available, the chemical properties listed above should be

communicated.

Step 3: Off-site Disposal via a Certified Vendor

Incineration is the recommended method of disposal for many pharmaceutical compounds.

[8] Your institution's EHS department will coordinate with a licensed hazardous waste

disposal vendor for the transportation and ultimate destruction of the collected puliginurad
waste via high-temperature incineration.[8][9]

Ensure all waste containers are properly labeled according to Department of Transportation

(DOT) and local regulations before they are transported off-site. Your EHS department will

provide guidance on proper labeling.

Step 4: Documentation

Maintain a detailed record of the amount of puliginurad disposed of, the date of disposal,

and the method used. This documentation is crucial for regulatory compliance and laboratory

safety audits. A certificate of destruction from the disposal vendor should be obtained and

kept on file.[8]

Experimental Protocols for Decontamination
Specific experimental protocols for the chemical neutralization of puliginurad are not currently

published. Therefore, chemical decontamination of surfaces and equipment should be

approached with caution.

For routine cleaning of surfaces potentially contaminated with puliginurad, use a solvent

known to dissolve it, such as DMSO, followed by a standard laboratory detergent and water,

provided this is consistent with the surface material.
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All materials used for cleaning and decontamination (e.g., wipes, absorbent pads) must be

disposed of as hazardous solid waste.

Logical Workflow for Puliginurad Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of puliginurad waste in a laboratory setting.
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Caption: Workflow for the safe disposal of puliginurad waste.

Disclaimer: This information is intended as a general guide. Always consult with your

institution's Environmental Health and Safety department and adhere to all local, state, and

federal regulations regarding the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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